Cas no 5001-38-7 (2-{(propan-2-ylidene)aminooxy}hexanoic acid)

• Product Name: 2-{(propan-2-ylidene)aminooxy}hexanoic acid
• CAS No: 5001-38-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 1548821
• PubChem ID: 254273
• Update Time: 2025-04-21

2-{(propan-2-ylidene)aminooxy}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-ylideneamino)oxyhexanoic Acid
• 2-[(propan-2-ylideneamino)oxy]hexanoic acid
• NSC78397
• AC1Q5STQ
• AC1L5PW0
• NCIOpen2_000869
• CTK4J1961
• AR-1D6334
• NSC-78397
• AG-K-94955
• 2-[(propan-2-ylideneamino)oxy]hexanoic acid; NSC78397; AC1Q5STQ; AC1L5PW0; NCIOpen2_000869; CTK4J1961; AR-1D6334; NSC-78397; AG-K-94955;
• 2-{[(propan-2-ylidene)amino]oxy}hexanoic acid
• 5001-38-7
• EN300-129732
• 2-{[(propan-2-ylidene)amino]oxy}hexanoicacid
• DTXSID60291816
• 2-{(propan-2-ylidene)aminooxy}hexanoic acid

• Inchi： 1S/C9H17NO3/c1-4-5-6-8(9(11)12)13-10-7(2)3/h8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： RWZPGQYFIRIGPB-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CCCC)/N=C(\C)/C

Computed Properties

• Exact Mass: 338.07551
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.285
• Boiling Point: 415.3°C at 760 mmHg
• Flash Point: 205°C
• Refractive Index: 1.587
• PSA: 15.27
• LogP: 2.04220